4-{6-[4-(2-phenylethyl)piperazin-1-yl]pyridazin-3-yl}morpholine

• IUPAC Name: 4-[6-[4-(2-phenylethyl)piperazin-1-yl]pyridazin-3-yl]morpholine
• InChI: InChI=1S/C20H27N5O/c1-2-4-18(5-3-1)8-9-23-10-12-24(13-11-23)19-6-7-20(22-21-19)25-14-16-26-17-15-25/h1-7H,8-17H2
• InChI Key: ITVFHELMDPBEQT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCC2=CC=CC=C2)C3=NN=C(C=C3)N4CCOCC4
• Molecular Formula: C20H27N5O
• Molecular Weight: 353.5 g/mol

Description

The compound “4-{6-[4-(2-phenylethyl)piperazin-1-yl]pyridazin-3-yl}morpholine” is a complex organic molecule that contains a morpholine ring, a pyridazine ring, and a piperazine ring. These types of compounds are often studied for their potential pharmacological properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as NMR spectroscopy, mass spectrometry, and X-ray diffraction analysis.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which it’s reacted. Similar compounds have been involved in reactions such as bromine atom nucleophilic substitution.

Mechanism of Action

Target of Action

Similar compounds have been found to exhibit a wide range of pharmacological activities . For instance, pyridazinone derivatives have been used in the design of cardiovascular drugs and agrochemicals . They have also been associated with antimicrobial, antitubercular, analgesic, anti-inflammatory, antidiabetic, antihypertensive, anticancer, antifungal, antidepressant, anticonvulsant, bronchodilatory, and anti-allergic activities .

Future Directions

Future research on this compound could involve further exploration of its potential uses, such as in the development of new drugs or materials. This could involve more detailed studies of its physical and chemical properties, as well as its biological activity.